(+)-Diacetyl-L-tartaric anhydride

Description

(+)-Diacetyl-L-tartaric anhydride is a chemical compound derived from tartaric acid, a naturally occurring organic acid present in many plants, especially grapes. It is an anhydride, formed when water is removed from two tartaric acid molecules, and is used in various chemical reactions and industrial applications because of its unique properties. In synthesis, (+)-Diacetyl-L-tartaric anhydride acts as an electrophile, reacting with nucleophiles like water, alcohols, and amines. The reaction involves a nucleophilic attack on the carbonyl carbon, followed by acetic acid elimination, a mechanism typical of many anhydrides and utilized in various synthetic applications.

This compound is synthesized through the reaction of tartaric acid with acetic anhydride, typically by heating the mixture with a catalyst like sulfuric acid. Industrial production involves large-scale reactors where tartaric acid and acetic anhydride are mixed and heated, with optimized processes to maximize yield and purity, including purification steps like distillation or crystallization. (+)-Diacetyl-L-tartaric anhydride is unique because of its chiral nature, derived from tartaric acid, which makes it valuable in synthesizing chiral compounds and in stereochemistry studies. It is also used as a reagent for the chiral derivatization of amino alcohols and in determining enantiomeric vigabatrin in mouse serum samples using ultra-high performance liquid chromatography-quadrupole-time-of-flight mass spectrometry (UHPLC-Q-TOF-M) .

Similar compounds include acetic anhydride, a simpler anhydride used in similar reactions but lacking the chiral properties of (+)-Diacetyl-L-tartaric anhydride, and succinic anhydride, another anhydride used in organic synthesis but with different reactivity and applications. (+)-Diacetyl-L-tartaric anhydride is stored under inert gas and at frozen temperatures . It is moisture and heat-sensitive .

• CAS No.: 6283-74-5
• Product Name: (+)-Diacetyl-L-tartaric anhydride
• Molecular Formula: C₈H₈O₇
• Molecular Weight: 216.14 g/mol
• IUPAC Name: [(3R,4R)-4-acetyloxy-2,5-dioxooxolan-3-yl] acetate
• Standard InChI: InChI=1S/C8H8O7/c1-3(9)13-5-6(14-4(2)10)8(12)15-7(5)11/h5-6H,1-2H3/t5-,6-/m1/s1
• Standard InChIKey: XAKITKDHDMPGPW-PHDIDXHHSA-N
• SMILES: CC(=O)OC1C(C(=O)OC1=O)OC(=O)C
• Canonical SMILES: CC(=O)OC1C(C(=O)OC1=O)OC(=O)C
• Synonyms: (3R,4R)-3,4-Bis(acetyloxy)dihydro-2,5-furandione; (2R,3R)-Di-O-acetyltartaric Acid Anhydride; (+)-Diacetyl-L-tartaric Anhydride; (R,R)-2,3-Diacetoxy-1,4-butanedioic Anhydride; Diacetyl-L-tartaric Anhydride; NSC 7712
• PubChem Compound: 513914
• Last Modified: Sep 14 2023